N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3,4-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(3,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C22H20ClN5O2S/c1-13-3-8-17(11-14(13)2)25-21(30)20(29)24-10-9-18-12-31-22-26-19(27-28(18)22)15-4-6-16(23)7-5-15/h3-8,11-12H,9-10H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key: JBQXLMQDAWWAEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H20ClN5O2S
• Molecular Weight: 453.9 g/mol
• CAS No.: 894037-47-9

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body. Thiazoles are also a class of compounds that have been found to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. For thiazoles, a common method for synthesis involves the condensation reaction of triazolethiones with α-halomethylcarbonyl compounds.

Molecular Structure Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazoles can be quite diverse, depending on the specific substituents present on the triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific 1,2,4-triazole or thiazole derivative would depend on its exact structure. For example, the presence of different substituents can significantly affect properties such as solubility, stability, and reactivity.

Scientific Research Applications

Chemical Reactions and Mechanisms

• One study discusses the reaction of related compounds in the context of chemical synthesis and their structural characterization. The reactions explored involve complex chemical processes such as ANRORC rearrangement and N-formylation, providing insights into the chemical behavior of similar compounds in synthetic organic chemistry (Ledenyova et al., 2018).

Material Science and Structural Analysis 2. Another research focuses on the synthesis and structural characterization of similar compounds, highlighting their potential in material science. This involves crystallization processes and single crystal diffraction studies, which are crucial in understanding the molecular structure and properties of such compounds (Kariuki et al., 2021).

Corrosion Inhibition 3. The application of thiazole derivatives, closely related to the compound , as corrosion inhibitors in industrial settings is also noted. These studies investigate their effectiveness in protecting materials like steel in corrosive environments, which is essential in industries like oil and gas (Yadav et al., 2015).

Agricultural Applications 4. In the agricultural sector, compounds with similar structures have been used as growth inhibitors, particularly in fruit crops. They are known to affect plant growth patterns, flowering, and fruit set, making them valuable in managing crop yields and quality (Ashraf et al., 2020).

Anticancer and Antimicrobial Research 5. There is significant interest in the pharmaceutical applications of related compounds, particularly their potential as anticancer and antimicrobial agents. Research in this area focuses on synthesizing new derivatives and evaluating their biological activities against various pathogens and cancer cell lines (Lesyk et al., 2007).

Mechanism of Action

The mechanism of action of 1,2,4-triazole and thiazole derivatives can vary widely, depending on the specific compound and its biological target. Some common mechanisms include inhibition of key enzymes or disruption of cellular processes.

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-triazole or thiazole derivative would depend on its exact structure and its biological activity. Some 1,2,4-triazole and thiazole derivatives are used as pharmaceuticals, suggesting that they can be safe under certain conditions.

Future Directions

The future directions in the field of 1,2,4-triazole and thiazole research likely involve the development of new synthetic methods, the discovery of new biological activities, and the design of more potent and selective drugs.